Cas no 647835-34-5 ([1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo-)

• Product Name: [1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo-
• CAS No: 647835-34-5
• MF: C₁₈H₁₄BrN
• MW: 324.214463710785
• CID: 417132
• PubChem ID: 11823500
• Update Time: 2025-04-19

[1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo- Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-2'-amine, 5'-bromo-
• 4-bromo-2,6-diphenylaniline
• 647835-34-5
• DTXSID80473879

• Inchi： 1S/C18H14BrN/c19-15-11-16(13-7-3-1-4-8-13)18(20)17(12-15)14-9-5-2-6-10-14/h1-12H,20H2
• InChI Key： BEQUGURIORILON-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CC=CC=2)C(=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 323.03102
• Monoisotopic Mass: 323.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02